Cas no 1399659-03-0 (3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1399659-03-0
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 5150379
• Update Time: 2025-08-05

3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H11BrN2O2/c1-2-3-4-11-5-6(8(12)13)7(9)10-11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： ZGORQGZPQQZKDL-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(C(O)=O)C(Br)=N1

Additional information on 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid

3-Bromo-1-butyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1399659-03-0): A Comprehensive Overview

3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid (CAS No. 1399659-03-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid.

Chemical Properties and Structure: 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid is a white crystalline solid with a molecular formula of C₉H₁₀BrN₂O₂. The compound features a pyrazole ring with a bromine substituent at the 3-position, a butyl group at the 1-position, and a carboxylic acid group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting target for various chemical reactions and biological studies.

Synthesis Methods: The synthesis of 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid can be achieved through several routes. One common method involves the reaction of 4-bromoacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization in the presence of an acid catalyst to yield the pyrazole ring. Subsequent alkylation with 1-bromobutane and oxidation to introduce the carboxylic acid group completes the synthesis. Recent advancements in green chemistry have led to more environmentally friendly and efficient synthetic methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

Biological Activities: 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Additionally, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid could be used to treat conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

Clinical Applications: The therapeutic potential of 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid has been explored in preclinical studies. In vitro and in vivo experiments have shown that this compound can effectively reduce inflammation and pain in animal models of arthritis. Furthermore, its low toxicity profile and good pharmacokinetic properties make it an attractive candidate for further clinical development. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with promising preliminary results.

Mechanisms of Action: The anti-inflammatory effects of 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with nuclear factor-kappa B (NF-kB) activation. Additionally, it can suppress the activity of COX and LOX enzymes, thereby reducing the production of inflammatory mediators like prostaglandins and leukotrienes.

Recent Research Developments: Recent studies have expanded our understanding of the potential applications of 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid. For instance, researchers have explored its use as a scaffold for developing novel antiviral agents. Preliminary data suggest that derivatives of this compound can inhibit viral replication by targeting specific viral proteins or host cell factors involved in viral entry or replication. This opens up new avenues for developing antiviral therapies against emerging viral threats.

Safety Considerations: strong>In terms of safety, preclinical studies have shown that 3-Bromo-1-butyl-1H-pyrazole-4-carboxylic acid strong > exhibits low toxicity when administered at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary before it can be approved for clinical use. Ongoing research is focused on optimizing its pharmacological properties while minimizing potential side effects. p > < p >< strong >Conclusion:< / strong >< strong >3-Bromo - 1 - butyl - 1 H - pyrazole - 4 - carboxylic acid< / strong >( CAS No . 1399659 - 03 - 0 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with its anti-inflammatory properties , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses , this compound holds great promise for advancing medical treatments in various fields . p > article > response >